The Li plating behavior of Li-ion batteries under fast charging conditions is elusive due to a lack of reliable indicators of the Li plating onset. In this work, the relaxation time constant of the charge transfer process (τCT) is proposed to be promising for the determination of Li plating onset. A novel pulse/relaxation test method enables a rapid access to the τCT of the graphite anode during battery operation, applicable to both half and full batteries. The diagnosis of Li plating at varying temperatures and charging rates enriches the cognition of Li plating behaviors. Li plating at low temperatures and high charging rates can be avoided because of the battery voltage limitations. Nevertheless, after the onset, severe Li plating evolves rapidly under harsh charging conditions, while the Li plating process under benign charging conditions is accompanied by a simultaneous Li intercalation process. The quantitative estimates indicate that Li plating at high temperatures/high charging rates leads to more irreversible capacity losses. This facile method with rational scientific principles can provide inspiration for exploring the safe boundaries of Li-ion batteries.

Piezocatalytic therapy, which generates reactive oxygen species (ROS) under mechanical force, has garnered extensive attention for its use in cancer therapy owing to its deep tissue penetration depth and less O2-dependence. However, the piezocatalytic therapeutic efficiency is limited owing to the poor piezoresponse, low separation of electron-hole pairs, and complicated tumor microenvironment (TME). Herein, a biodegradable, porous Mn-doped ZnO nanocluster with enhanced piezoelectric effect is constructed via doping engineering. Mn-doping not only induces lattice distortion to increase polarization but also creates rich oxygen vacancy (OV) for suppressing the recombination of electron-hole pairs, leading to high-efficiency generation of ROS under ultrasound (US) irradiation. Moreover, Mn-doped ZnO shows TME-responsive multienzyme-mimic activity to generate ·OH and ·O2‒, as well as glutathione (GSH) depletion ability owing to the mixed valence of Mn (II/III), further aggravating oxidative stress in tumor cells. Density functional theory calculations show that Mn-doping can improve the piezocatalytic performance because of the enhancement of polarization and enzyme activity of Mn-ZnO due to the presence of OV. Beneficiating from the US-triggered boosting of ROS generation and GSH depletion ability, Mn-ZnO can significantly accelerate the accumulation of lipid peroxide and inactivate glutathione peroxidase 4 (GPX4) to induce ferroptosis. Our work may provide new guidance for exploring novel piezoelectric sonosensitizers for tumor therapy.

With the development of various gel-based flexible sensors, novel gels with multiple integrated and efficient properties, particularly recyclability, have been developed. Herein, a starch-based ADM (Amylopectin (AP)-poly 3-[Dimethyl-[2-(2-methylprop-2- enoyloxy)ethyl]azaniumyl]propane-1-sulfonate (PDMAPS)-MXene) gel is prepared by a facile “cooking” strategy accompanying the gelatinization of AP and polymerization reaction of zwitterionic monomers. Reversible crosslinking in the gel occurs through hydrogen bonding and electrostatic interactions. The ADM gel exhibits high stretchability (∼2700%, after one month), swift self-healing performance, self-adhesive properties, favorable freezing resistance, and satisfactory moisturizing properties (≥30 d). Interestingly, ADM gel can be recycled and reused by a “kneading” method and “dissolution-dialysis” process, respectively. Furthermore, the ADM gel can be assembled as a strain sensor with a broad working strain range (∼800%) and quick response time (response time 211 ms and recovery time 253 ms, under 10% strain) to detect various macro- and micro-human motions, even under harsh conditions such as pronunciation and handwriting. The ADM gel can also be used as a humidity sensor to investigate humidity and human respiratory status, suggesting its practical application in personal health management. This study provides a novel strategy for the preparation of high-performance recycled gels and flexible sensors.

Sodium (Na) batteries are being considered as prospective candidates for the next generation of secondary batteries in contrast to lithium-based batteries, due to their high raw material abundance, low cost, and sustainability. However, the unfavorable growth of Na metal deposition and severe interfacial reactions have prevented their large-scale applications. Here we propose a vacuum filtration strategy through amyloid fibril modified glass fiber separators to address these issues. The modified symmetric cell can be cycled for 1800 h, surpassing the performance of previously reported Na-based electrodes under an ester-based electrolyte. Moreover, the Na/ Na3V2(PO4)3 full cell with a sodiophilic amyloid fibril modified separator exhibits a capacity retention of 87.13% even after 1000 cycles. Both experimental and theoretical results show sodiophilic amyloid fibril homogenizes electric field and Na ion concentration, fundamentally inhibiting dendrite formation. Simultaneously, the glutamine amino acids in the amyloid fibril have the highest adsorption energy for Na, resulting in the formation of a stable Na3N and NaNxOy-rich solid electrolyte interface film on the anode during cycling. This work provides not only a possible pathway to solve dendrite problem in metal batteries using environmental-friendly biomacromolecular materials, but also a new direction for expanding biomaterial applications.

Neural-vascular networks are densely distributed through periosteum, cortical bone and cancellous bone, which is of great significance for bone regeneration and remodeling. Although significant progresses have been made in bone tissue engineering, ineffective bone regeneration and delayed osteointegration still remains an issue due to the ignorance of intrabony nerves and blood vessels. Herein, inspired by space-filling polyhedron with open architectures, polyhedron-like scaffolds with spatial topologies were prepared via 3D printing technology to mimic the meshwork structure of cancellous bone. Benefiting from its spatial topologies, polyhedron-like scaffolds greatly promoted the osteogenic differentiation of bone mesenchymal stem cells (BMSCs) via activating PI3K-Akt signals, and exhibited satisfactory performance on angiogenesis and neurogenesis. Computational fluid dynamic (CFD) simulation elucidated that polyhedron-like scaffolds had a relatively lower area-weighted average static pressure, which is beneficial to osteogenesis. Furthermore, in vivo experiments further demonstrated that polyhedron-like scaffolds obviously promoted bone formation and osteointegration, as well as inducing vascularization and ingrowth of nerves, leading to innervated and vascularized bone regeneration. Taken together, this work offers a promising approach for fabricating multifunctional scaffolds without additional exogenous seeding cells and growth factors, which holds great potential for functional tissue regeneration and further clinical translation.

Amorphous organic long-persistent luminescence materials (OLPLMs) can realize simpler solution processing and large-area uniform luminescence, which luminescent properties are significantly influenced by the rigid environment. However, research on utilizing the rigidity to promote long-persistent luminescence (LPL) properties of amorphous OLPLMs is still relatively rare due to the lack of an unambiguous and effective strategy to construct the rigid environment. Here, we propose a universal strategy to enhance the LPL performance of organic host-guest doping systems by UV curing, which utilizes the rigid environment constructed by UV curing to promote the interaction between host and guest, thus inducing the generation of highly efficient LPL performance. This solution-processable, large-area and “easy to realize” material fabrication strategy can make amorphous OLPLMs show broader application prospects in some fields, such as anti-counterfeiting, non-destructive detection, and pattern marking or indication.

The outstanding electrical and optical properties of two-dimensional (2D) transition metal dichalcogenides (TMDs) make them attractive nanomaterials for optoelectronic applications, especially optical sensors. However, the optical characteristics of these materials are dependent on the number of layers. Monolayer TMDs have a direct bandgap that provides higher photoresponsivity compared to multilayer TMDs with an indirect bandgap. Nevertheless, multilayer TMDs are more appropriate for various photodetection applications due to their high carrier density, broad spectral response from ultraviolet to near-infrared, and ease of large-scale synthesis. Therefore, this review focuses on the modification of the optical properties of devices based on indirect bandgap TMDs and their emerging applications. Several successful developments in optical devices are examined, including band structure engineering, device structure optimization, and heterostructures. Furthermore, it introduces cutting-edge optical applications based on TMDs devices. Finally, future directions in the engineering of 2D TMDs for optoelectronics are discussed.

Permittivity of microscopic particles can be used as a classification parameter for applications in materials and environmental sciences. However, directly measuring the permittivity of individual microparticles has proven to be challenging due to the convoluting effect of particle size on capacitive signals. To overcome this challenge, we built a sensing platform to independently obtain both the geometric and electric size of a particle, by combining impedance cytometry and microwave resonant sensing in a microfluidic chip. This way the microwave signal, which contains both permittivity and size effects, can be normalized by the size information provided by impedance cytometry to yield an intensive parameter that depends only on permittivity. The technique allowed us to differentiate between polystyrene and soda lime glass microparticles —below 22 microns in diameter— with more than 94% accuracy, despite their similar sizes and electrical characteristics. Furthermore, we show that the same technique can be used to differentiate between normal healthy cells and fixed cells of the same geometric size. The technique offers a potential route for targeted applications such as environmental monitoring of microplastic pollution or quality control in pharmaceutical industry.

Manipulating the coordination environment and electron distribution for heterogeneous catalysts at the atomic level is an effective strategy to improve the electrocatalytic performance but remains challenging. Herein, atomically dispersed Fe and Co anchored on nitrogen, phosphorus co-doped carbon hollow nanorod structures (FeCo-NPC) are rationally designed and synthesized. The as-prepared FeCo-NPC catalyst exhibits significantly boosted electrocatalytic kinetics and greatly upshifted half-wave potential for the oxygen reduction reaction. Furthermore, when utilized as the cathode, the FeCo-NPC catalyst also displays excellent zinc-air battery performance. Experimental and theoretical results demonstrate that the introduction of single Co atoms with Co-N/P coordination around isolated Fe atoms induces asymmetric electron distribution, resulting in the suitable adsorption/desorption ability for oxygen intermediates and the optimized reaction barrier, thereby improving the electrocatalytic activity.

Living materials represent a new frontier in functional material design, integrating the synthetic biology tools to endow materials with programmable, dynamic and life-like characteristics. However, a major challenge in creating living materials is balancing the tradeoff between structural stability, mechanical performance, and functional programmability. To address this challenge, we propose a sheath-core living hydrogel fiber platform that synergistically integrates living bacteria with hydrogel fibers to achieve both functional diversity and structural and mechanical robustness. In the design, microfluidic spinning was used to produce hydrogel fiber, which offers advantages in both structural and functional designability due to their hierarchical porous architectures that can be tailored and their mechanical performance that can be enhanced through a variety of post-processing approaches. By introducing living bacteria, we endowed the platform with programmable functionality and life-like capabilities. This work reconstructed the genetic circuits of living bacteria to express chromoproteins and fluorescent proteins as two prototypes that enabled the coloration of living fibers and sensing water pollutants by monitoring the amount of fluorescent protein expressed. Altogether, this study established a structure-property-function optimized living hydrogel fiber platform, providing a new tool for accelerating the practical applications of the emerging living material system.